Cas no 1803806-88-3 (Methyl 5-cyano-2-methylpyridine-3-acetate)

Methyl 5-cyano-2-methylpyridine-3-acetate structure
1803806-88-3 structure
Product Name:Methyl 5-cyano-2-methylpyridine-3-acetate
CAS No:1803806-88-3
MF:C10H10N2O2
MW:190.198602199554
CID:4802578
Update Time:2023-08-17

Methyl 5-cyano-2-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-cyano-2-methylpyridine-3-acetate
    • Inchi: 1S/C10H10N2O2/c1-7-9(4-10(13)14-2)3-8(5-11)6-12-7/h3,6H,4H2,1-2H3
    • InChI Key: KIRFJKUVVBCIKQ-UHFFFAOYSA-N
    • SMILES: O(C)C(CC1=CC(C#N)=CN=C1C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 256
  • XLogP3: 0.8
  • Topological Polar Surface Area: 63

Methyl 5-cyano-2-methylpyridine-3-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029007820-250mg
Methyl 5-cyano-2-methylpyridine-3-acetate
1803806-88-3 95%
250mg
$1,048.60 2022-04-02
Alichem
A029007820-500mg
Methyl 5-cyano-2-methylpyridine-3-acetate
1803806-88-3 95%
500mg
$1,836.65 2022-04-02
Alichem
A029007820-1g
Methyl 5-cyano-2-methylpyridine-3-acetate
1803806-88-3 95%
1g
$3,155.55 2022-04-02
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